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Compound of Interest

Methyl N-Boc-3-Oxopiperidine-4-
Compound Name:
carboxylate

Cat. No.: B057499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Methyl N-Boc-3-
Oxopiperidine-4-carboxylate, a key building block in medicinal chemistry. Due to the limited
availability of publicly accessible, detailed *H NMR spectral data for this specific compound, a
comprehensive quantitative analysis and visualization of its spectrum cannot be provided at
this time.

Despite extensive searches through scientific literature, spectral databases, and patent filings,
a complete *H NMR dataset detailing chemical shifts (8), coupling constants (J), and integration
values for Methyl N-Boc-3-Oxopiperidine-4-carboxylate could not be located. The CAS
number for this compound is 220223-46-1. While information on isomers, such as Methyl N-
Boc-4-oxopiperidine-3-carboxylate, and related N-Boc protected piperidines is available, this
data is not directly applicable for a precise analysis of the target molecule.

Molecular Structure

To provide a contextual framework, the chemical structure of Methyl N-Boc-3-Oxopiperidine-
4-carboxylate is presented below. The accurate assignment of proton signals in a tH NMR
spectrum is fundamentally dependent on this structure.
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General *H NMR Experimental Workflow
Sample Preparation
(Dissolve in deuterated solvent)
Instrument Setup
(Lock, Shim, Tune)

Data Acquisition
(Acquire FID)

Data Processing
(FT, Phasing, Baseline Correction)

:

Spectral Analysis
(Calibration, Integration, Peak Picking)

Click to download full resolution via product page
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carboxylate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057499#1h-nmr-spectrum-of-methyl-n-boc-3-
oxopiperidine-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

